Cas no 23873-85-0 (Proligestone)
Proligestone Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,20-dione,14,17-[propylidenebis(oxy)]-
- Proligestone
- Proligestona
- proligestone[ban:inn]
- Proligestonum
- Proligestonum [INN-Latin]
- PROLIGESTONE [MART.]
- Q907070
- S12326
- DTXSID501016687
- J-015252
- (1R, 2R, 10R, 11S, 14S, 15R)-15-acetyl-17-ethyl-10, 14-dimethyl-16, 18-dioxapentacyclo[13.3.2.01, 14.02, 11.05, 10]icos-5-en-7-one
- Proligestona [INN-Spanish]
- CHEMBL2106696
- Covinan
- Delvosteron
- Proligestone (INN)
- 55772LJ01V
- PROLIGESTONE [MI]
- SCHEMBL796537
- 14,17-Dihydroxypregn-4-ene-3,20-dione, cyclic acetal with propionaldehyde
- Proligestone [INN:BAN]
- PROLIGESTONE [INN]
- 23873-85-0
- EINECS 245-922-6
- 14 alpha, 17 alpha-propylidenedioxyprogesterone
- Delvosteron [veterinary] (TN)
- Covinan [veterinary] (TN)
- UNII-55772LJ01V
- D08429
- (1R,2R,10R,11S,14S,15R)-15-acetyl-17-ethyl-10,14-dimethyl-16,18-dioxapentacyclo[13.3.2.01,14.02,11.05,10]icos-5-en-7-one
-
- MDL: MFCD30179362
- Inchi: 1S/C24H34O4/c1-5-20-27-23(15(2)25)12-13-24(28-20)19-7-6-16-14-17(26)8-10-21(16,3)18(19)9-11-22(23,24)4/h14,18-20H,5-13H2,1-4H3/t18-,19+,20?,21-,22+,23-,24+/m0/s1
- InChI Key: MQSDUYIXZDSLSZ-QSDCUGRSSA-N
- SMILES: O1C(CC)O[C@]2(C(C)=O)CC[C@@]31[C@@H]1CCC4=CC(CC[C@]4(C)[C@H]1CC[C@@]32C)=O
Computed Properties
- Exact Mass: 386.24600
- Monoisotopic Mass: 386.24570956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 771
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.60000
- LogP: 4.75160
Proligestone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P755960-0.5mg |
Proligestone |
23873-85-0 | 0.5mg |
$ 235.00 | 2023-02-02 | ||
| TRC | P755960-5mg |
Proligestone |
23873-85-0 | 5mg |
$ 2099.00 | 2023-09-06 | ||
| Biosynth | FP30125-0.25 g |
Proligestone |
23873-85-0 | 0.25 g |
$2,310.00 | 2023-01-04 | ||
| Biosynth | FP30125-0.5 g |
Proligestone |
23873-85-0 | 0.5 g |
$3,465.00 | 2023-01-04 | ||
| Biosynth | FP30125-1 g |
Proligestone |
23873-85-0 | 1g |
$4,943.40 | 2023-01-04 | ||
| TRC | P755960-.5mg |
Proligestone |
23873-85-0 | 5mg |
$270.00 | 2023-05-17 |
Proligestone Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Proligestone
Proligestone (CAS No. 23873-85-0): A Comprehensive Overview of Its Properties and Applications
Proligestone, with the CAS number 23873-85-0, is a synthetic progestogen widely recognized for its veterinary and therapeutic applications. This compound belongs to the class of steroid hormones and is primarily used for its progestational effects. Its unique chemical structure and pharmacological profile make it a valuable agent in animal health management, particularly in controlling estrus and preventing unwanted pregnancies in female animals.
The chemical name of Proligestone is 17α-acetoxy-6-methyl-16-methylene-pregna-4,6-diene-3,20-dione, and its molecular formula is C25H32O4. The compound exhibits high lipophilicity, which enhances its absorption and prolonged activity in biological systems. This characteristic is particularly beneficial for long-acting formulations, a feature highly sought after in veterinary medicine.
In recent years, Proligestone has gained attention due to the growing demand for non-surgical sterilization methods in pets. Pet owners and veterinarians are increasingly searching for safe and effective alternatives to spaying, and Proligestone has emerged as a viable option. Its ability to suppress estrus without significant side effects makes it a popular choice for managing reproductive health in dogs and cats.
Another hot topic surrounding Proligestone is its role in wildlife population control. Conservationists and researchers are exploring its potential to manage overpopulation in certain species, such as deer and feral cats. This application aligns with the global trend toward humane and sustainable wildlife management practices, a subject frequently discussed in ecological forums and publications.
From a pharmacological perspective, Proligestone works by binding to progesterone receptors in the hypothalamus, inhibiting the secretion of gonadotropin-releasing hormone (GnRH). This mechanism effectively suppresses the estrous cycle, making it a reliable tool for reproductive control. Unlike some other progestogens, Proligestone has a low mineralocorticoid activity, reducing the risk of fluid retention and other related side effects.
The safety profile of Proligestone has been extensively studied, with research indicating minimal adverse effects when used as directed. Common queries in search engines include questions like "Is Proligestone safe for long-term use?" and "What are the side effects of Proligestone in dogs?" These concerns highlight the importance of evidence-based veterinary care and the need for clear communication between pet owners and healthcare providers.
In addition to its veterinary uses, Proligestone has been investigated for potential applications in human medicine, particularly in hormone replacement therapy (HRT). While its primary use remains in animal health, ongoing research may expand its therapeutic scope. This aligns with the broader trend of repurposing existing drugs for new indications, a strategy that can reduce development costs and accelerate time-to-market.
For those interested in the chemical synthesis of Proligestone, the process involves several steps, including the introduction of a 16-methylene group and esterification at the 17-position. These modifications enhance the compound's stability and biological activity, making it suitable for prolonged-release formulations. Researchers and chemists often search for "Proligestone synthesis pathway" or "CAS 23873-85-0 manufacturing process", reflecting the compound's industrial and academic relevance.
In conclusion, Proligestone (CAS No. 23873-85-0) is a versatile progestogen with significant applications in veterinary medicine and potential uses in wildlife management and human health. Its favorable safety profile, long-acting properties, and mechanism of action make it a valuable tool for reproductive control. As research continues, its role in sustainable animal husbandry and conservation efforts is likely to expand, addressing some of the most pressing challenges in these fields.
23873-85-0 (Proligestone) Related Products
- 216453-74-6(11-Keto Budesonide(Mixture of Diastereomers))
- 161115-59-9(Desisobutyryl-ciclesonide)
- 51333-22-3(Budesonide)
- 51372-29-3((22R)-Budesonide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)